Cas no 17071-33-9 (Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate)

• Product Name: Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate
• CAS No: 17071-33-9
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD29059436
• CID: 4612085
• PubChem ID: 11831413
• Update Time: 2025-06-13

Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-hydroxy-3-oxo-5-phenylpentanoate
• Benzenepentanoic acid, d-hydroxy-b-oxo-, ethyl ester
• W11730
• 3-Oxo-5-hydroxy-5-phenylvaleric acid ethyl ester
• AS-69129
• SY124714
• AKOS027256006
• CS-0038824
• MFCD29059436
• 17071-33-9
• ethyl5-hydroxy-3-oxo-5-phenylpentanoate
• Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate

• MDL： MFCD29059436
• Inchi： 1S/C13H16O4/c1-2-17-13(16)9-11(14)8-12(15)10-6-4-3-5-7-10/h3-7,12,15H,2,8-9H2,1H3
• InChI Key： RWMIZRRUNPQFSQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CC(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate

Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate (CAS No. 17071-33-9): A Comprehensive Overview

Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate (CAS No. 17071-33-9) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug development and biochemical studies. The compound's molecular structure, featuring a phenyl ring and hydroxyl and ketone functional groups, makes it a versatile intermediate in synthetic chemistry.

The synthesis of Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate involves multi-step organic reactions, typically starting from readily available precursors such as phenylacetic acid derivatives. The process often requires careful optimization of reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these synthetic routes, making the production of this compound more scalable and cost-effective.

One of the most compelling aspects of Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate is its role as a building block in the synthesis of more complex molecules. Its structural features, including the presence of both hydroxyl and carbonyl groups, allow for further functionalization through various chemical transformations. This flexibility has made it a valuable reagent in the development of novel pharmaceuticals and agrochemicals.

In recent years, researchers have been exploring the pharmacological potential of derivatives of Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate. Studies have indicated that compounds with similar structural motifs may exhibit biological activities such as anti-inflammatory, analgesic, and antioxidant properties. The phenyl ring, in particular, is known to enhance binding affinity to biological targets, making it an attractive feature for drug design.

The compound's utility extends beyond pharmaceutical applications. In biochemical research, Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate serves as a substrate for enzymes involved in metabolic pathways. Understanding how this compound interacts with enzymes can provide insights into disease mechanisms and potential therapeutic interventions. For instance, its derivatives have been studied for their interactions with cytochrome P450 enzymes, which play a crucial role in drug metabolism.

The latest research in synthetic chemistry has also highlighted innovative methods for modifying Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate. Techniques such as asymmetric synthesis and flow chemistry have enabled the production of enantiomerically pure forms of this compound, which are essential for developing chiral drugs with improved efficacy and reduced side effects.

Another area of interest is the use of computational methods to predict the properties and reactivity of Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate. Molecular modeling studies have helped researchers understand how changes in its structure affect its biological activity. These insights are crucial for designing next-generation drugs with optimized properties.

The environmental impact of synthesizing and using Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate is also a topic of increasing importance. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Such efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing.

In conclusion, Ethyl 5-hydroxy-3-oxo-5-phenylpentanoate (CAS No. 17071-33-9) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and biochemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its biological activities suggest promising applications in drug development. As research continues to uncover new ways to utilize this compound, its importance in the chemical sciences is likely to grow even further.